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Compound of Interest

Compound Name:
5-Bromo-2,3-

dimethoxybenzonitrile

Cat. No.: B065596 Get Quote

An In-depth Technical Guide to 5-Bromo-2,3-
dimethoxybenzonitrile
This technical guide provides a comprehensive overview of the physical, chemical, and safety

properties of 5-Bromo-2,3-dimethoxybenzonitrile, a valuable intermediate in the fields of

pharmaceutical development and organic synthesis. This document is intended for

researchers, scientists, and professionals in drug development and related industries.

Core Physical and Chemical Properties
5-Bromo-2,3-dimethoxybenzonitrile is an off-white to light brown solid organic compound.[1]

It is recognized as a key building block in the synthesis of more complex molecules due to its

unique arrangement of functional groups: a bromine atom, two methoxy groups, and a nitrile

group, which all contribute to its reactivity.[1][2] This compound is particularly noted for its role

as an intermediate in the preparation of pharmaceutical agents, especially those targeting

neurological disorders.[1]

While extensive experimental data on some physical properties are not readily available in the

literature, the fundamental chemical properties are well-established.

Table 1: Physical and Chemical Properties of 5-Bromo-2,3-dimethoxybenzonitrile
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Property Value Source(s)

Molecular Formula C₉H₈BrNO₂ [1][3]

Molecular Weight 242.07 g/mol [1][3]

CAS Number 164670-73-9 [1][3][4]

Appearance Off-white to light brown solid [1]

Purity ≥ 95% (by NMR) [1]

Melting Point Data not available

Boiling Point Data not available

Density Data not available

Solubility Soluble in water [5]

Experimental Protocols: Synthesis of 5-Bromo-2,3-
dimethoxybenzonitrile
The synthesis of 5-Bromo-2,3-dimethoxybenzonitrile can be achieved through a two-step

process starting from o-vanillin. The first step involves the synthesis of the intermediate, 5-

bromo-2,3-dimethoxybenzaldehyde, which is then converted to the final nitrile product.

Part 1: Synthesis of 5-Bromo-2,3-
dimethoxybenzaldehyde
This procedure is adapted from the synthesis of 5-bromo-2,3-dimethoxybenzaldehyde

described by Martinez et al.[6]

Materials:

o-vanillin

Sodium acetate

Glacial acetic acid
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Bromine

Dichloromethane

2% Sodium carbonate solution

Magnesium sulfate

5-bromo-2-hydroxy-3-methoxybenzaldehyde

Potassium carbonate (K₂CO₃)

Dry N,N-Dimethylformamide (DMF)

Methyl iodide

Diethyl ether

Anhydrous sodium sulfate

Procedure:

Bromination of o-vanillin: To a reaction mixture containing o-vanillin (1.0 g, 6.58 mmol) and

sodium acetate (1.67 g) in glacial acetic acid (20 mL), a solution of bromine (1.16 g, 7.25

mmol) in acetic acid (10 mL) is added.[6]

After one hour, the solvent is removed under reduced pressure. The residue is then washed

with water and extracted with dichloromethane.[6]

The organic extract is washed with a 2% sodium carbonate solution and water, and

subsequently dried over magnesium sulfate.[6]

The solvent is evaporated to yield 5-bromo-2-hydroxy-3-methoxybenzaldehyde.[6]

Methylation: To a solution of 5-bromo-2-hydroxy-3-methoxybenzaldehyde (1.0 g, 4.3 mmol)

and potassium carbonate (0.893 g) in dry DMF (5 mL), methyl iodide (0.40 mL, 6.50 mmol) is

added.[6]
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The mixture is stirred for four hours at room temperature.[6]

The reaction is quenched with water, and the organic phase is extracted with diethyl ether

and dried over anhydrous sodium sulfate.[6]

Removal of the solvent yields 5-bromo-2,3-dimethoxybenzaldehyde as a white solid.[6]

Part 2: Conversion to 5-Bromo-2,3-
dimethoxybenzonitrile
A general and efficient method for the conversion of aldehydes to nitriles involves the formation

of an aldoxime intermediate, followed by dehydration.

Materials:

5-Bromo-2,3-dimethoxybenzaldehyde

Hydroxylamine hydrochloride

A suitable base (e.g., pyridine or sodium acetate)

A suitable solvent (e.g., ethanol or water)

A dehydrating agent (e.g., acetic anhydride, thionyl chloride, or phosphorus pentoxide)

Dichloromethane or other suitable organic solvent for extraction

Saturated sodium bicarbonate solution

Brine

Anhydrous magnesium sulfate

Procedure:

Formation of the Aldoxime: 5-Bromo-2,3-dimethoxybenzaldehyde is dissolved in a suitable

solvent such as ethanol. An aqueous solution of hydroxylamine hydrochloride and a base
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(e.g., sodium acetate) is added. The mixture is stirred at room temperature until the reaction

is complete (monitored by TLC).

Work-up and Isolation of Aldoxime: The reaction mixture is typically concentrated to remove

the ethanol, and the aqueous residue is extracted with an organic solvent like ethyl acetate.

The organic layer is washed with water and brine, dried over anhydrous magnesium sulfate,

and concentrated to give the crude 5-bromo-2,3-dimethoxybenzaldoxime.

Dehydration of the Aldoxime: The crude aldoxime is dissolved in a suitable solvent (e.g.,

dichloromethane or THF). A dehydrating agent such as acetic anhydride is added, and the

mixture is heated to reflux until the reaction is complete (monitored by TLC).

Final Work-up and Purification: The reaction mixture is cooled to room temperature and

carefully quenched with a saturated sodium bicarbonate solution. The layers are separated,

and the aqueous layer is extracted with dichloromethane. The combined organic layers are

washed with brine, dried over anhydrous magnesium sulfate, and concentrated under

reduced pressure. The crude 5-Bromo-2,3-dimethoxybenzonitrile can then be purified by

column chromatography on silica gel.

Visualized Experimental Workflow
The following diagram illustrates the synthetic pathway from o-vanillin to 5-Bromo-2,3-
dimethoxybenzonitrile.

Synthesis of 5-Bromo-2,3-dimethoxybenzonitrile

o-Vanillin BrominationAcetic Acid 5-Bromo-2-hydroxy-
3-methoxybenzaldehyde

Methylation
(Methyl Iodide, K2CO3) 5-Bromo-2,3-dimethoxybenzaldehyde Oxime Formation

(Hydroxylamine) 5-Bromo-2,3-dimethoxybenzaldoxime Dehydration 5-Bromo-2,3-dimethoxybenzonitrile

Click to download full resolution via product page

Caption: Synthetic route to 5-Bromo-2,3-dimethoxybenzonitrile.

Logical Relationships of Compound Properties and
Applications
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The structural features of 5-Bromo-2,3-dimethoxybenzonitrile directly influence its chemical

properties and, consequently, its applications in research and development.

Properties and Applications of 5-Bromo-2,3-dimethoxybenzonitrile

Structural Features

Chemical Properties

Applications

Bromine Atom

Can undergo
Coupling Reactions

Two Methoxy Groups

Modulates Electronic
Properties of the Ring

Nitrile Group

Susceptible to
Nucleophilic Substitution

Pharmaceutical
Development

Organic Synthesis
Building Block

Agrochemical
Research

Click to download full resolution via product page

Caption: Structure-property-application relationships.

Safety and Handling
The following safety information is derived from the Safety Data Sheet (SDS) for 5-Bromo-2,3-
dimethoxybenzonitrile.[7]

Hazard Identification:
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The specific hazards associated with this compound are not fully characterized. As with any

chemical intermediate, it should be handled with care.

Precautionary Measures:

Handling: Use only in a well-ventilated area. Avoid breathing dust, fumes, gas, mist, vapors,

or spray. Wash hands and any exposed skin thoroughly after handling. Do not eat, drink, or

smoke when using this product.

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear safety glasses with side-shields or chemical goggles.

Skin Protection: Wear protective gloves and clothing.

Respiratory Protection: If ventilation is inadequate, use a NIOSH-approved respirator.

Storage: Store in a tightly closed container in a dry and well-ventilated place. Recommended

storage temperatures are between 0-8°C or at -20°C for long-term stability.[1][3][4]

First Aid Measures:

If Swallowed: Rinse mouth. Do NOT induce vomiting. Call a poison center or doctor if you

feel unwell.

If on Skin: Wash with plenty of soap and water. If skin irritation occurs, get medical

advice/attention.

If Inhaled: Remove person to fresh air and keep comfortable for breathing. Call a poison

center or doctor if you feel unwell.

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.

It is imperative to consult the full Safety Data Sheet before handling this chemical.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b065596?utm_src=pdf-custom-synthesis
https://www.chemimpex.com/products/19091
https://www.chemimpex.com/fr/products/19091
https://www.usbio.net/biochemicals/435564/5-Bromo-2%2C3-dimethoxybenzonitrile/data-sheet
https://www.usbio.net/biochemicals/435564/5-bromo-23-dimethoxybenzonitrile
https://cdn.caymanchem.com/cdn/msds/18173m.pdf
https://www.scielo.br/j/jbchs/a/mF3kmTcjxgdyRwphp8jLMwb/
https://www.combi-blocks.com/msds/SS-2721.pdf
https://www.benchchem.com/product/b065596#physical-appearance-and-properties-of-5-bromo-2-3-dimethoxybenzonitrile
https://www.benchchem.com/product/b065596#physical-appearance-and-properties-of-5-bromo-2-3-dimethoxybenzonitrile
https://www.benchchem.com/product/b065596#physical-appearance-and-properties-of-5-bromo-2-3-dimethoxybenzonitrile
https://www.benchchem.com/product/b065596#physical-appearance-and-properties-of-5-bromo-2-3-dimethoxybenzonitrile
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b065596?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b065596?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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